Cas no 956208-04-1 (N-Methyl-1-(3-methyl-1-propyl-1H-pyrazol-5-yl)methanamine)
N-Methyl-1-(3-methyl-1-propyl-1H-pyrazol-5-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- N-Methyl-1-(3-methyl-1-propyl-1H-pyrazol-5-yl)methanamine
- N-Methyl-N-[(3-methyl-1-propyl-1H-pyrazol-5-yl)-methyl]amine
- methyl[(3-methyl-1-propyl-1H-pyrazol-5-yl)methyl]amine
- SCHEMBL19650808
- DTXSID80429018
- 956208-04-1
- AKOS000264825
- N-methyl-1-(5-methyl-2-propylpyrazol-3-yl)methanamine
- VS-01538
- MFCD08277101
- N-methyl-N-[(3-methyl-1-propyl-1H-pyrazol-5-yl)methyl]amine
- methyl[(5-methyl-2-propylpyrazol-3-yl)methyl]amine
- STK256624
- BBL004540
- ALBB-006981
-
- MDL: MFCD08277101
- Inchi: 1S/C9H17N3/c1-4-5-12-9(7-10-3)6-8(2)11-12/h6,10H,4-5,7H2,1-3H3
- InChI Key: CZZZETWSDLXGKA-UHFFFAOYSA-N
- SMILES: N1(CCC)C(=CC(C)=N1)CNC
Computed Properties
- Exact Mass: 167.142247555g/mol
- Monoisotopic Mass: 167.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 29.8Ų
N-Methyl-1-(3-methyl-1-propyl-1H-pyrazol-5-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR918542-250mg |
N-Methyl-1-(3-methyl-1-propyl-1H-pyrazol-5-yl)methanamine |
956208-04-1 | 95% | 250mg |
£200.00 | 2023-08-31 | |
| Apollo Scientific | OR918542-1g |
N-Methyl-1-(3-methyl-1-propyl-1H-pyrazol-5-yl)methanamine |
956208-04-1 | 95% | 1g |
£470.00 | 2023-08-31 | |
| Chemenu | CM305881-1g |
N-Methyl-1-(3-methyl-1-propyl-1H-pyrazol-5-yl)methanamine |
956208-04-1 | 95% | 1g |
$338 | 2021-08-18 | |
| Chemenu | CM305881-1g |
N-Methyl-1-(3-methyl-1-propyl-1H-pyrazol-5-yl)methanamine |
956208-04-1 | 95% | 1g |
$212 | 2024-07-18 | |
| abcr | AB268032-1 g |
N-Methyl-1-(3-methyl-1-propyl-1H-pyrazol-5-yl)methanamine |
956208-04-1 | 1g |
€367.20 | 2023-04-26 | ||
| abcr | AB268032-5 g |
N-Methyl-1-(3-methyl-1-propyl-1H-pyrazol-5-yl)methanamine |
956208-04-1 | 5g |
€1,001.00 | 2022-06-11 | ||
| TRC | M103233-50mg |
N-methyl-1-(3-methyl-1-propyl-1H-pyrazol-5-yl)methanamine |
956208-04-1 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M103233-100mg |
N-methyl-1-(3-methyl-1-propyl-1H-pyrazol-5-yl)methanamine |
956208-04-1 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M103233-500mg |
N-methyl-1-(3-methyl-1-propyl-1H-pyrazol-5-yl)methanamine |
956208-04-1 | 500mg |
$ 230.00 | 2022-06-04 | ||
| eNovation Chemicals LLC | Y1252277-1g |
N-methyl-1-(3-methyl-1-propyl-1H-pyrazol-5-yl)methanamine |
956208-04-1 | 95% | 1g |
$320 | 2024-06-06 |
N-Methyl-1-(3-methyl-1-propyl-1H-pyrazol-5-yl)methanamine Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on N-Methyl-1-(3-methyl-1-propyl-1H-pyrazol-5-yl)methanamine
Recent Advances in the Study of N-Methyl-1-(3-methyl-1-propyl-1H-pyrazol-5-yl)methanamine (CAS: 956208-04-1)
N-Methyl-1-(3-methyl-1-propyl-1H-pyrazol-5-yl)methanamine (CAS: 956208-04-1) is a compound of growing interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a scaffold for the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic uses.
The compound, characterized by its pyrazole core and methylamine substituent, has been investigated for its unique chemical properties and biological activity. Recent synthetic approaches have optimized the yield and purity of 956208-04-1, enabling more detailed pharmacological studies. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structure and purity, ensuring reliable data for subsequent research.
Pharmacological studies have revealed that N-Methyl-1-(3-methyl-1-propyl-1H-pyrazol-5-yl)methanamine exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential applications in neurological disorders. In vitro assays have demonstrated its ability to modulate receptor activity, although the exact mechanism of action remains under investigation. These findings highlight the compound's potential as a lead molecule for further drug development.
In addition to its neurological applications, recent research has explored the compound's role in anti-inflammatory and antimicrobial therapies. Preliminary results indicate that 956208-04-1 may possess anti-inflammatory properties, as evidenced by its ability to inhibit key inflammatory markers in cell-based assays. Furthermore, its structural features suggest potential antimicrobial activity, although comprehensive studies are needed to confirm this hypothesis.
The compound's pharmacokinetic profile has also been a focus of recent research. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) properties, providing valuable insights into its suitability as a drug candidate. While initial results are promising, further optimization may be required to enhance its bioavailability and reduce potential toxicity.
In conclusion, N-Methyl-1-(3-methyl-1-propyl-1H-pyrazol-5-yl)methanamine (CAS: 956208-04-1) represents a promising compound for drug discovery, with potential applications in neurology, inflammation, and antimicrobial therapy. Continued research is needed to fully elucidate its mechanisms of action and optimize its pharmacological properties. This brief underscores the importance of ongoing studies to unlock the therapeutic potential of this intriguing molecule.
956208-04-1 (N-Methyl-1-(3-methyl-1-propyl-1H-pyrazol-5-yl)methanamine) Related Products
- 1006319-35-2((1-propyl-1H-pyrazol-5-yl)methanamine)
- 1645405-95-3((1-ethyl-1H-pyrazol-5-yl)methyl(methyl)amine dihydrochloride)
- 1269188-93-3(2-methyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine dihydrochloride)
- 479550-37-3(1,4,7,8,11,14,17,20,21,24,29,32,33,36-TETRADECAAZAPENTACYCLO[12.12.12.16,9.119,22.131,34]HENTETRACONTA-6(41),8,19(40),21,31(39),33-HEXAENE, 7,20,32-TRIHEXADECYL-)
- 1210129-96-6(2-Methyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine)
- 1006483-01-7(5-(Aminomethyl)-1-ethyl-3-methyl-1H-pyrazole)
- 933688-67-6(5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine)
- 1002651-67-3([(1-ethyl-1H-pyrazol-5-yl)methyl](methyl)amine)
- 1006484-53-2(methyl(1-propyl-1H-pyrazol-3-yl)methylamine)
- 1209685-62-0(5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-2-carbonitrile)